Cas no 56961-21-8 (4,5,6-trichlorobenzene-1,2,3-triol)
56961-21-8 structure
Product Name:4,5,6-trichlorobenzene-1,2,3-triol
CAS No:56961-21-8
MF:C6H3Cl3O3
MW:229.445219278336
CID:1600740
PubChem ID:42060
Update Time:2025-04-21
4,5,6-trichlorobenzene-1,2,3-triol Chemical and Physical Properties
Names and Identifiers
-
- 4,5,6-trichlorobenzene-1,2,3-triol
- DTXSID10205524
- TRICHLORO-1,2,3-TRIHYDROXYBENZENE
- trichlorodi-hydroxy-phenol
- Trichloropyrogallol
- DB-305232
- 1,2,3-Benzenetriol, 4,5,6-trichloro-
- 56961-21-8
- Pyrogallol, trichloro-
- SCHEMBL21409526
- 4-06-00-07334 (Beilstein Handbook Reference)
- BRN 3277904
-
- Inchi： 1S/C6H3Cl3O3/c7-1-2(8)4(10)6(12)5(11)3(1)9/h10-12H
- InChI Key： CJQALGPVJPPULG-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C(=C(C=1O)O)O)Cl)Cl
Computed Properties
- Exact Mass: 227.91489
- Monoisotopic Mass: 227.914777
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 60.7
Experimental Properties
- Density: 1.902
- Boiling Point: 340°C at 760 mmHg
- Flash Point: 159.4°C
- Refractive Index: 1.699
- PSA: 60.69
4,5,6-trichlorobenzene-1,2,3-triol Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
56961-21-8 (4,5,6-trichlorobenzene-1,2,3-triol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
